Cas no 1804413-71-5 (1,5-Dibromo-2,4-difluoro-3-nitrobenzene)

• Product Name: 1,5-Dibromo-2,4-difluoro-3-nitrobenzene
• CAS No: 1804413-71-5
• MF: C₆HBr₂F₂NO₂
• MW: 316.882447004318
• CID: 4674696
• PubChem ID: 118841645
• Update Time: 2025-11-05

1,5-Dibromo-2,4-difluoro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dibromo-2,4-difluoro-3-nitrobenzene
• 1804413-71-5
• starbld0009749
• 3,5-Dibromo-2,6-Difluoronitrobenzene
• 2,6-difluoro-3,5-dibromo-1-nitrobenzene

• Inchi： 1S/C6HBr2F2NO2/c7-2-1-3(8)5(10)6(4(2)9)11(12)13/h1H
• InChI Key： KPWYRXMTHHIOQO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1F)[N+](=O)[O-])F)Br

Computed Properties

• Exact Mass: 316.83216g/mol
• Monoisotopic Mass: 314.83421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 3.3

Additional information on 1,5-Dibromo-2,4-difluoro-3-nitrobenzene

Introduction to 1,5-Dibromo-2,4-difluoro-3-nitrobenzene (CAS No. 1804413-71-5)

1,5-Dibromo-2,4-difluoro-3-nitrobenzene (CAS No. 1804413-71-5) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and materials science industries. This compound is characterized by its bromine and fluorine substituents, as well as a nitro group, which collectively contribute to its reactivity and functional versatility.

The molecular structure of 1,5-Dibromo-2,4-difluoro-3-nitrobenzene is of particular interest to researchers due to its ability to participate in a wide range of chemical reactions. The presence of bromine atoms makes it an excellent substrate for nucleophilic substitution reactions, while the fluorine atoms enhance its stability and electronic properties. The nitro group, on the other hand, imparts strong electron-withdrawing characteristics, making the compound highly reactive in various synthetic pathways.

In the context of pharmaceutical research, 1,5-Dibromo-2,4-difluoro-3-nitrobenzene has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including antimicrobial and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of brominated and fluorinated aromatic compounds in the development of new antibiotics and anticancer agents. The unique combination of bromine and fluorine substituents in 1,5-Dibromo-2,4-difluoro-3-nitrobenzene makes it a valuable starting material for such syntheses.

Beyond pharmaceutical applications, 1,5-Dibromo-2,4-difluoro-3-nitrobenzene has also found utility in materials science. Its electronic properties and reactivity make it suitable for use in the synthesis of advanced materials such as polymers and electronic devices. Research in this area has focused on developing materials with enhanced performance characteristics, such as improved thermal stability and electrical conductivity. A notable example is the use of similar compounds in the fabrication of organic semiconductors for flexible electronics and solar cells.

The synthesis of 1,5-Dibromo-2,4-difluoro-3-nitrobenzene typically involves a multi-step process that includes bromination, fluorination, and nitration reactions. Each step must be carefully controlled to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound. For instance, the use of environmentally friendly solvents and catalysts has been explored to reduce the environmental impact of the synthesis process.

In terms of safety and handling, it is important to note that while 1,5-Dibromo-2,4-difluoro-3-nitrobenzene is not classified as a hazardous material under current regulations, proper precautions should always be taken when handling any chemical compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and following standard laboratory safety protocols.

The future prospects for 1,5-Dibromo-2,4-difluoro-3-nitrobenzene are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its chemical properties deepens, it is likely that we will see even more innovative applications emerge in both pharmaceutical and materials science fields.